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Compound of Interest

Compound Name: Tricandil

Cat. No.: B12774152 Get Quote

Application Notes
Mepartricin is a semisynthetic polyene macrolide antibiotic complex with notable antifungal and

antiprotozoal activities. It is derived from the fermentation of Streptomyces aureofaciens. The

complex primarily consists of two components, mepartricin A and mepartricin B. Beyond its

antimicrobial properties, mepartricin has been investigated for its therapeutic potential in the

management of benign prostatic hyperplasia (BPH) and chronic nonbacterial prostatitis/chronic

pelvic pain syndrome.

The primary mechanism of action of mepartricin as an antifungal agent involves binding to

ergosterol, a key component of fungal cell membranes. This interaction disrupts the integrity of

the membrane, leading to increased permeability and subsequent leakage of essential

intracellular components, ultimately resulting in fungal cell death.

In the context of its application in prostatic conditions, mepartricin is understood to modulate

steroid hormone pathways. It has been shown to interfere with the intestinal reabsorption of

estrogens, thereby increasing their fecal excretion and reducing their levels in the prostate.

This anti-estrogenic effect is believed to contribute to its therapeutic benefits in BPH.

In a laboratory setting, the preparation of mepartricin solutions is a critical first step for a variety

of in vitro studies, including antifungal susceptibility testing and investigations into its effects on

various cell lines. Due to its poor aqueous solubility, appropriate organic solvents are required

to prepare stock solutions.
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Physicochemical Properties of Mepartricin
A summary of the key physicochemical properties of mepartricin is provided in the table below.

This information is essential for accurate preparation of solutions and for experimental design.

Property Value

Molecular Formula C₅₉H₈₆N₂O₁₉ (Mepartricin B)

Molecular Weight 1127.32 g/mol (Mepartricin B)

Appearance Solid powder

Solubility

Soluble in Dimethyl Sulfoxide (DMSO) and

Dimethylformamide (DMF). A 9:1 (v/v) solution

of pyridine-d₅ and methanol-d₄ has been used

for NMR studies at a concentration of 10

mg/mL. A 95% methanol/5% water solution has

been used to dissolve the mepartricin complex

at 1 mg/mL.

Storage of Solid Store at -20°C for long-term storage.

Experimental Protocols
Protocol 1: Preparation of a Mepartricin Stock Solution
This protocol describes the preparation of a 10 mg/mL stock solution of mepartricin in sterile

Dimethyl Sulfoxide (DMSO). This concentrated stock can then be used to prepare working

solutions for various in vitro assays.

Materials:

Mepartricin powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparations: In a sterile environment, such as a laminar flow hood, allow the

mepartricin powder and DMSO to equilibrate to room temperature.

Weighing Mepartricin: Accurately weigh the desired amount of mepartricin powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mg/mL stock solution,

weigh out 10 mg of mepartricin.

Dissolution:

Transfer the weighed mepartricin powder into a sterile microcentrifuge tube or vial.

Add the calculated volume of sterile DMSO to the tube. For a 10 mg/mL solution, add 1 mL

of DMSO to 10 mg of mepartricin.

Securely cap the tube and vortex thoroughly for 1-2 minutes, or until the powder is

completely dissolved.

Visually inspect the solution to ensure it is clear and free of any visible particulates.

Sterilization (Optional): For applications requiring stringent sterility, the stock solution can be

sterilized by filtering through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes to minimize freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration (10 mg/mL in DMSO),

preparation date, and initials.

Store the stock solution aliquots at -20°C for long-term storage. For short-term storage

(days to weeks), 0-4°C can be used. Protect from light.
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Safety Precautions:

Mepartricin is a bioactive compound; handle with care.

Work in a chemical fume hood when handling the powder.

Use a laminar flow hood for all sterile procedures.

DMSO is a potent solvent that can facilitate the absorption of other chemicals through the

skin. Always wear appropriate gloves.

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol outlines the preparation of a working solution of mepartricin for use in cell culture

experiments, such as antifungal susceptibility assays or cytotoxicity studies.

Materials:

Mepartricin stock solution (10 mg/mL in DMSO)

Sterile cell culture medium appropriate for the cell line being used

Sterile microcentrifuge tubes or plates

Procedure:

Thawing the Stock Solution: Thaw an aliquot of the mepartricin stock solution at room

temperature.

Calculating Dilutions: Determine the desired final concentration of mepartricin in the cell

culture medium. The working concentration will depend on the specific cell type and

experimental design. It is recommended to perform a dose-response experiment to

determine the optimal concentration range.

Serial Dilutions: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentrations.
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Important: To avoid precipitation, it is crucial to add the DMSO stock solution to the

aqueous culture medium and mix immediately. Do not add the aqueous medium to the

DMSO stock.

The final concentration of DMSO in the cell culture medium should be kept as low as

possible, typically below 0.5%, to avoid solvent-induced cytotoxicity.

Example Dilution for a 10 µg/mL Working Solution:

To prepare 1 mL of a 10 µg/mL working solution from a 10 mg/mL stock solution (a 1:1000

dilution):

Add 1 µL of the 10 mg/mL mepartricin stock solution to 999 µL of sterile cell culture

medium.

Mix thoroughly by gentle pipetting or vortexing.

Application to Cells: Add the prepared working solutions to your cell cultures as per your

experimental protocol.

Quality Control:

Solvent Control: Always include a vehicle control in your experiments, which consists of the

cell culture medium with the same final concentration of DMSO as the highest concentration

of mepartricin being tested.

Visual Inspection: Before adding to cells, visually inspect the working solutions to ensure

there is no precipitation.

Diagrams
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Experimental Workflow for Mepartricin Solution Preparation
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[https://www.benchchem.com/product/b12774152#mepartricin-solution-preparation-for-
laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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